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Compound of Interest

Compound Name: Decyl sulfide

CAS No.: 693-83-4

Cat. No.: B1670035

Get Quote

Decyl sulfide, also known as di-n-decyl sulfide or 1,1'-thiobis(decane), is a dialkyl sulfide with

the chemical formula C₂₀H₄₂S.[1][2][3] Its structure consists of a central sulfur atom bonded to

two ten-carbon alkyl chains (decyl groups). This simple, symmetrical structure belies a range of

chemical behaviors and physical properties that are of interest in various fields of chemical

research. The long, nonpolar alkyl chains dominate its physical properties, rendering it a

lipophilic, water-insoluble compound, while the sulfur atom provides a site for specific chemical

reactivity.

Physicochemical Properties: A Quantitative
Overview
The physical characteristics of decyl sulfide are crucial for its handling, purification, and use in

experimental setups. These properties are a direct consequence of its molecular structure and

are summarized in the table below.
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Property Value Source

CAS Number 693-83-4 [1][2][3][4][5]

Molecular Formula C₂₀H₄₂S [1][2][3][4][5]

Molecular Weight 314.61 g/mol [1][3]

Appearance
White to light yellow crystalline

powder or flakes
[6]

Melting Point 22-23 °C [5]

Boiling Point 206 °C at 8 Torr [5]

Density 0.8527 g/cm³ at 20 °C [5]

Solubility

Insoluble in water; Soluble in

alcohols and other organic

solvents

[7]

The low melting point indicates that decyl sulfide can exist as either a solid or a liquid at or

near room temperature, a critical consideration for storage and handling. Its high boiling point

and low vapor pressure are characteristic of a molecule with a significant molecular weight and

van der Waals forces. The lipophilicity, a result of the long alkyl chains, dictates its solubility in

nonpolar organic solvents and its immiscibility with water.

Spectroscopic Characterization: Elucidating the
Structure
Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical

compound. For decyl sulfide, the key techniques are Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of decyl sulfide is expected to be relatively simple due

to the molecule's symmetry. The key signals would be a triplet for the methyl (CH₃) protons

at the end of the alkyl chains, a triplet for the methylene (CH₂) protons adjacent to the sulfur

atom (α-protons), and a series of overlapping multiplets for the other methylene protons in
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the decyl chains. The α-protons are deshielded by the adjacent sulfur atom and would

appear at a higher chemical shift compared to the other methylene protons.

¹³C NMR: The carbon NMR spectrum would similarly show distinct signals for the carbon

atoms in different chemical environments. The carbon atom attached to the sulfur (α-carbon)

would be shifted downfield. The other carbon signals would appear in the typical aliphatic

region of the spectrum.

Infrared (IR) Spectroscopy
The IR spectrum of decyl sulfide is characterized by the absence of highly polar functional

groups, leading to a relatively simple spectrum dominated by C-H stretching and bending

vibrations. Key expected absorptions include:

C-H stretching: Strong absorptions in the 2850-2960 cm⁻¹ region, characteristic of the

methylene and methyl groups in the alkyl chains.

C-H bending: Absorptions around 1465 cm⁻¹ for methylene scissoring and around 1375

cm⁻¹ for methyl bending.

C-S stretching: A weak absorption in the 600-800 cm⁻¹ region, which can sometimes be

difficult to identify.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of decyl sulfide would show a molecular ion

peak (M⁺) at m/z = 314.6.[3] The fragmentation pattern would be characterized by the cleavage

of the C-S and C-C bonds, leading to a series of fragment ions corresponding to the loss of

alkyl fragments.

Chemical Reactivity and Potential for Derivatization
The reactivity of decyl sulfide is centered on the sulfur atom, which possesses lone pairs of

electrons, making it nucleophilic.[8] This contrasts with its oxygen-containing analog, di-n-decyl

ether, as sulfur is a better nucleophile than oxygen.[8][9]

Nucleophilic Substitution Reactions
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Dialkyl sulfides readily react with alkyl halides in Sₙ2 reactions to form trialkylsulfonium salts.[8]

[9] This reactivity allows for the introduction of a positive charge and further functionalization.

R-S-R

R₂R'S⁺ X⁻

Sₙ2 reaction

R'-X
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Caption: Formation of a trialkylsulfonium salt from decyl sulfide.

Oxidation
The sulfur atom in decyl sulfide can be oxidized to form a sulfoxide and further to a sulfone.

Common oxidizing agents for this transformation include hydrogen peroxide and peroxy acids.

The oxidation state of the sulfur significantly alters the polarity and chemical properties of the

molecule.

Decyl Sulfide (R-S-R) Decyl Sulfoxide (R-S(=O)-R)Oxidation Decyl Sulfone (R-S(=O)₂-R)Oxidation

Click to download full resolution via product page

Caption: Oxidation pathway of decyl sulfide.

Synthesis and Purification: A Practical Approach
A common method for the synthesis of symmetrical dialkyl sulfides like decyl sulfide is the

reaction of an alkyl halide with sodium sulfide.

Synthetic Protocol
Reaction: 2 R-Br + Na₂S → R-S-R + 2 NaBr

Step-by-Step Methodology:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium sulfide in a suitable solvent such as ethanol or a mixture of ethanol

and water.

Addition of Alkyl Halide: Slowly add 1-bromodecane to the stirred solution. An excess of the

alkyl halide can be used to ensure complete reaction of the sodium sulfide.

Reflux: Heat the reaction mixture to reflux for several hours to drive the reaction to

completion. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Workup: After cooling to room temperature, the reaction mixture is poured into water and

extracted with an organic solvent like diethyl ether or dichloromethane. The organic layers

are combined, washed with brine, and dried over an anhydrous salt such as sodium sulfate.

Purification: The crude product is purified by vacuum distillation or column chromatography

on silica gel to yield pure decyl sulfide.
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Dissolve Na₂S in Ethanol/Water

Add 1-Bromodecane

Reflux for several hours
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Pure Decyl Sulfide

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of decyl sulfide.

Applications in Research and Drug Development
While specific applications of decyl sulfide in drug development are not extensively

documented in publicly available literature, its properties suggest several potential areas of

use:

Intermediate in Organic Synthesis: As a nucleophile and a precursor to sulfoxides and

sulfones, decyl sulfide can serve as a building block in the synthesis of more complex

molecules with potential biological activity.
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Drug Delivery: The lipophilic nature of decyl sulfide could be exploited in the design of lipid-

based drug delivery systems, such as liposomes or solid lipid nanoparticles, to encapsulate

and deliver hydrophobic drugs.

Membrane Probe: The long alkyl chains of decyl sulfide allow it to intercalate into lipid

bilayers. Modifications to the sulfide, such as the introduction of a fluorescent tag, could

enable its use as a probe to study the properties of cell membranes.

Safety and Handling
While a specific, detailed safety data sheet (SDS) for decyl sulfide is not readily available in

the aggregated search results, general precautions for handling dialkyl sulfides should be

observed. Related long-chain alkyl sulfides are known to cause skin and eye irritation.[10]

Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn. All handling should be performed in a well-ventilated fume

hood.

Conclusion
Decyl sulfide is a molecule with a straightforward structure that offers a range of interesting

chemical and physical properties. Its lipophilicity, coupled with the reactivity of the central sulfur

atom, makes it a useful compound in organic synthesis and a potential candidate for

applications in materials science and drug delivery research. A thorough understanding of its

properties, as outlined in this guide, is essential for its effective and safe use in a research

setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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